Cas no 4192-77-2 (ethyl (2E)-3-phenylprop-2-enoate)

ethyl (2E)-3-phenylprop-2-enoate Properties

Names and Identifiers

• 2-Propenoic acid, 3-phenyl-, ethyl ester, (2E)-
• Ethyl (2E)-3-phenylacrylate
• ETHYL CINNAMATE
• trans-Ethyl cinnamate
• 2-ethyloxycarbonyl-chromone
• 4H-1-BENZOPYRAN-2-CARBOXYLIC ACID,4-OXO-,ETHYL ESTER
• 4-Oxo-4H-chromen-2-carbonsaeure-aethylester
• 4-oxo-4H-chromene-2-carboxylic acid ethyl ester
• benzalacetic acid ethyl ester
• Chromone-2-carboxylic acid ethyl ester
• cinnamic acid ethyl ester
• ethy
• ethyl 4-oxo-4H-1-benzopyran-2-carboxylate
• Ethyl 4-oxo-4H-chromene-2-carboxylate
• ethyl 4-oxochromen-2-carboxylate
• ethyl chromone-2-carboxylate
• ethyl phenyl-3-propenoate
• Ethyl (E)-cinnamate
• Ethyl trans-cinnamate
• trans-3-Phenyl-2-propenoic acid ethyl ester
• ethyl (2E)-3-phenylprop-2-enoate
• +Expand

• MDL： MFCD00009189
• InChIKey： KBEBGUQPQBELIU-CMDGGOBGSA-N
• Inchi： InChI=1S/C11H12O2/c1-2-13-11(12)9-8-10-6-4-3-5-7-10/h3-9H,2H2,1H3/b9-8+
• SMILES： CCOC(=O)/C=C/C1=CC=CC=C1

Computed Properties

• Exact Mass: 176.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Heavy Atom Count: 13
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.26290
• PSA: 26.30000
• Refractive Index: 1.5597 (589.3 nm 20 ºC)
• Boiling Point: 271.5°C (estimate)
• Melting Point: 125 ºC
• Solubility: Very slightly soluble (0.67 g/l) (25 º C),
• Color/Form: Oil
• Density: 1.055±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters